molecular formula C13H25ClN2O3 B2418956 tert-Butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride CAS No. 2126176-76-7

tert-Butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride

Cat. No. B2418956
CAS RN: 2126176-76-7
M. Wt: 292.8
InChI Key: UIKDPQADJWQESJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-Butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride” is a chemical compound with the CAS Number: 2126176-76-7 . It has a molecular weight of 292.81 and is typically in powder form .


Molecular Structure Analysis

The molecular formula of this compound is C13H25ClN2O3 . The InChI code, which represents the structure of the molecule, is 1S/C13H24N2O3.ClH/c1-13(2,3)18-12(16)15-8-11(9-15)17-10-4-6-14-7-5-10;/h10-11,14H,4-9H2,1-3H3;1H .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . The compound should be stored at room temperature .

Scientific Research Applications

Synthesis and Intermediates

  • Synthesis Routes

    A study by Meyers et al. (2009) described scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound similar in structure to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride. These compounds are valuable for their potential in chemical derivations, offering entry points to novel compounds that complement piperidine ring systems (Meyers et al., 2009).

  • Key Intermediates in Biologically Active Compounds

    In 2016, Kong et al. synthesized a compound structurally related to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride, emphasizing its importance as an intermediate in biologically active compounds like crizotinib (Kong et al., 2016).

  • Synthesis of Piperidine Derivatives

    A study by Moskalenko and Boev (2014) explored the synthesis of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone, which could lead to the formation of compounds structurally similar to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride. These compounds are synthons for diverse piperidine derivatives (Moskalenko & Boev, 2014).

Chemical Space and Molecular Structure

  • Exploring Chemical Space

    The synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, described by Harmsen et al. (2011), serves as a new scaffold for producing substituted piperidines, potentially including derivatives of tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride. This highlights the versatility of these compounds in accessing different chemical spaces (Harmsen et al., 2011).

  • Molecular Structure Analysis

    In 2004, Didierjean et al. conducted X-ray studies on compounds similar to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride, revealing insights into the molecular packing and structural characteristics of such compounds (Didierjean et al., 2004).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, and H335 , which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively. The compound should be handled with appropriate safety measures.

properties

IUPAC Name

tert-butyl 3-piperidin-4-yloxyazetidine-1-carboxylate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H24N2O3.ClH/c1-13(2,3)18-12(16)15-8-11(9-15)17-10-4-6-14-7-5-10;/h10-11,14H,4-9H2,1-3H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UIKDPQADJWQESJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CC(C1)OC2CCNCC2.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H25ClN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.80 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2126176-76-7
Record name tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.